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Compound of Interest

Compound Name: 2-Chlorobutyronitrile
CAS No.: 4158-37-6
Cat. No.: B1266592
Get Quote
. J

Introduction & Structural Context

2-Chlorobutyronitrile (CAS: 1615-58-3) is a pivotal intermediate in the synthesis of
agrochemicals and pharmaceutical precursors.[1] Structurally, it features a chiral center at the

-position, flanked by a nitrile group (electron-withdrawing) and a chlorine atom (electron-
withdrawing/heavy atom).[1] This unique electronic environment creates distinct spectroscopic
signatures essential for purity verification and structural elucidation.[1]

This guide provides a comprehensive analysis of the spectroscopic data (NMR, IR, MS) for 2-
chlorobutyronitrile, supported by mechanistic insights into fragmentation and signal origins.

Physical Properties Overview
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Property Value Note

Formula

Molecular Weight 103.55 g/mol

Boiling Point ~140-145 °C Estimated based on homologs
Density ~1.05 g/mL

Appearance Colorless to pale yellow liquid Pungent odor

Synthesis & Sample Preparation

To understand potential impurities in spectroscopic data, one must recognize the synthetic

origin. The most common route involves the

-chlorination of butyronitrile.

Synthesis Workflow (Graphviz Diagram)

The following diagram outlines the primary synthesis route and potential by-products that may
appear as impurities (e.g., unreacted butyronitrile or dichlorinated species).
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Figure 1: Synthetic pathway for 2-chlorobutyronitrile via

-chlorination, highlighting critical purification steps to avoid polychlorinated impurities.
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Mass Spectrometry (MS) Analysis

Mass spectrometry provides the most definitive confirmation of the halogen presence due to

the unique isotopic abundance of Chlorine (

).

Key Fragmentation Patterns (El, 70 eV)

The mass spectrum is dominated by the stability of the carbocations formed after the loss of

the halogen or the cyano group.
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Fragmentation Pathway Diagram

Molecular lon [M]+

m/z 103/105

[M - Cl]+ [M - HCI]+
m/z 68 m/z 67
HCN

Base Peak [C3H5]+

m/z 41

Click to download full resolution via product page

Figure 2: Proposed fragmentation pathway under Electron Impact (El) ionization.

Infrared (IR) Spectroscopy

The IR spectrum of 2-chlorobutyronitrile is characterized by the sharp, distinct nitrile stretch
and the fingerprint C-Cl bands.[1]

Diagnostic Absorption Bands
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Wavenumber (

)

Vibration Mode

Intensity

Notes

2245 - 2255

Stretch

Medium/Sharp

Primary ID:
Characteristic of
aliphatic nitriles.
Shifted slightly due to

-Cl.

2940 - 2980

Stretch (Alkyl)

Strong

Asymmetric/Symmetri

¢ stretching of

and

1450 - 1465

Bend (Scissoring)

Medium

Typical
methylene/methyl

deformation.

730 - 780

Stretch

Medium

Fingerprint: Confirms
alkyl chloride.[1]

Technical Insight: The electron-withdrawing effect of the chlorine atom at the

-position may cause a slight blue shift (higher wavenumber) in the nitrile peak compared to
unsubstituted butyronitrile (~2240

)-[1]

Nuclear Magnetic Resonance (NMR)

NMR provides the stereochemical and connectivity data.[2] The molecule is chiral, but in an

achiral solvent, enantiomers are indistinguishable.

NMR Data (300 MHz, )

The spectrum displays a classic ethyl group pattern coupled to a methine proton.
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Shift ( Coupling (
Multiplicity Integration Assignment
» Ppm) )
H-2 (
4.35 Triplet (t) 1H Hz
-methine)
H-3 (

Complex splitting

1.95-2.05 Multiplet (m) 2H il
-methylene) due to chirality
H-4 (

1.12 Triplet (t) 3H "
-methyl)

Mechanistic Note: The H-2 proton is significantly deshielded (shifted downfield to ~4.35 ppm)
due to the cumulative inductive effects of both the Nitrile (

) and Chlorine (

) groups attached to the same carbon.

NMR Data (75 MHz, )
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)
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48.2 Methine (CH) -carbon,
)
Methylene ( C-3(
295
) -carbon)
Methy! ( C-4(
10.8
) -carbon)

Experimental Protocols

To ensure data reproducibility (Trustworthiness), follow these standardized protocols.

Protocol 1: Sample Preparation for NMR[1]

e Solvent Selection: Use Deuterated Chloroform (

) with 0.03% TMS as an internal standard.[1]

e Concentration: Dissolve ~10-15 mg of 2-chlorobutyronitrile in 0.6 mL of solvent.

« Filtration: Filter through a cotton plug in a glass pipette to remove particulate impurities (e.g.,
dust or polymer residues).

e Acquisition:
o 1H: 16 scans, 2 second relaxation delay.

o 13C: 256-512 scans, proton-decoupled mode.[1]
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Protocol 2: IR Analysis (ATR Method)

+ Cleaning: Clean the Diamond/ZnSe crystal with isopropanol and ensure the background
spectrum is flat.

o Application: Apply 1 drop of neat liquid 2-chlorobutyronitrile directly onto the crystal.[1]
o Measurement: Scan from 4000 to 600

with a resolution of 4

» Cleaning (Post): Immediately clean the crystal; nitriles can be corrosive to some IR
components over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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characterization-of-2-chlorobutyronitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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